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Compound of Interest

Compound Name: 5-Nonanone

Cat. No.: B165733 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 5-nonanone, including its

structural formula, various isomers, physicochemical properties, and detailed experimental

protocols for its synthesis and characterization. The information is tailored for professionals in

research, science, and drug development who require a thorough understanding of this ketone.

5-Nonanone: Structural Formula and Identification
5-Nonanone, also known as dibutyl ketone, is a symmetrical ketone with the chemical formula

C₉H₁₈O.[1][2] Its structure consists of a nine-carbon chain with a carbonyl group (C=O) at the

fifth carbon position.

IUPAC Name: Nonan-5-one[1][3]

Synonyms: Dibutyl ketone, di-n-butyl ketone, valerone[4]

CAS Number: 502-56-7[1][3]

Molecular Formula: C₉H₁₈O[1][2]

Condensed Structural Formula: CH₃(CH₂)₃CO(CH₂)₃CH₃
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Below is a diagram representing the structural formula of 5-nonanone.

Structural formula of 5-nonanone.

Isomers of 5-Nonanone
Isomers are molecules that share the same molecular formula but have different structural

arrangements. For the molecular formula C₉H₁₈O, several types of isomers exist, primarily

positional, chain, and functional isomers.

Positional Isomerism
Positional isomers have the same carbon skeleton and the same functional group, but the

functional group is located at a different position on the carbon chain. For nonanone, this refers

to the different possible locations of the carbonyl group.

2-Nonanone: The carbonyl group is on the second carbon.

3-Nonanone: The carbonyl group is on the third carbon.[5][6][7]

4-Nonanone: The carbonyl group is on the fourth carbon.[8][9]

Chain Isomerism
Chain isomers have the same molecular formula and the same functional group, but the

arrangement of the carbon chain is different (i.e., branched).

Example: 4-Methyl-5-nonanone is a branched-chain isomer of 5-nonanone.[10][11]

Functional Isomerism
Functional isomers have the same molecular formula but different functional groups. Aldehydes

are functional isomers of ketones.

Example: Nonanal is an aldehyde with the molecular formula C₉H₁₈O.

The following diagram illustrates the isomeric relationships of 5-nonanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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